Cas no 2703781-29-5 (5,5-difluorospiro2.3hexan-1-amine hydrochloride)

5,5-Difluorospiro[2.3]hexan-1-amine hydrochloride is a fluorinated spirocyclic amine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of two fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable building block for drug discovery. The spirocyclic structure contributes to conformational rigidity, which can improve binding selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the synthesis of bioactive molecules, where its unique scaffold may influence pharmacokinetic profiles. Its well-defined stereochemistry and high purity make it suitable for exploratory studies in medicinal chemistry and material science.
5,5-difluorospiro2.3hexan-1-amine hydrochloride structure
2703781-29-5 structure
Product Name:5,5-difluorospiro2.3hexan-1-amine hydrochloride
CAS No:2703781-29-5
MF:C6H10ClF2N
MW:169.60010766983
MDL:MFCD34550878
CID:5615201
PubChem ID:165945296
Update Time:2025-11-02

5,5-difluorospiro2.3hexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-33037610
    • 2703781-29-5
    • 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride
    • Spiro[2.3]hexan-1-amine, 5,5-difluoro-, hydrochloride (1:1)
    • 5,5-difluorospiro2.3hexan-1-amine hydrochloride
    • MDL: MFCD34550878
    • Inchi: 1S/C6H9F2N.ClH/c7-6(8)2-5(3-6)1-4(5)9;/h4H,1-3,9H2;1H
    • InChI Key: ITLIVRUYHSWKHV-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CC2(C1)CC2N)F

Computed Properties

  • Exact Mass: 169.0469833g/mol
  • Monoisotopic Mass: 169.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

5,5-difluorospiro2.3hexan-1-amine hydrochloride Pricemore >>

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Additional information on 5,5-difluorospiro2.3hexan-1-amine hydrochloride

5,5-Difluorospiro[2.3]Hexan-1-Amine Hydrochloride (CAS No. 2703781-29-5): A Comprehensive Overview

5,5-Difluorospiro[2.3]hexan-1-amine hydrochloride (CAS No. 2703781-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and versatile applications. The presence of difluoro groups and the spiro[2.3]hexane framework contributes to its distinct chemical behavior, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride features a spirocyclic core, which is a bicyclic system where two rings are joined at a single carbon atom. This structural motif is increasingly sought after in drug discovery due to its ability to enhance molecular rigidity and improve binding affinity to biological targets. The hydrochloride salt form of this amine ensures better solubility and stability, which are critical for its handling and application in various research settings.

One of the key reasons for the growing interest in 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride is its potential role in the development of novel therapeutics. Researchers are exploring its use as a building block for central nervous system (CNS) drugs, particularly those targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The difluoro substitution is known to influence the pharmacokinetic properties of drug candidates, including their metabolic stability and membrane permeability.

In addition to pharmaceutical applications, 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride is also being investigated for its utility in agrochemicals. The spirocyclic structure can impart unique biological activity, making it a promising candidate for the development of new pesticides and herbicides. The compound's ability to act as a chiral auxiliary in asymmetric synthesis further broadens its scope in fine chemical production.

The synthesis of 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride typically involves multi-step organic reactions, including cyclization and fluorination steps. Advanced techniques such as flow chemistry and catalysis are being employed to optimize the yield and purity of this compound. Researchers are also focusing on greener synthetic routes to minimize environmental impact, aligning with the global push toward sustainable chemistry.

From a commercial perspective, the demand for 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride is on the rise, driven by its expanding applications in drug discovery and agrochemical innovation. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. The compound's CAS No. 2703781-29-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers working with 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, protected from moisture and light. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.

In summary, 5,5-difluorospiro[2.3]hexan-1-amine hydrochloride (CAS No. 2703781-29-5) is a versatile and high-value compound with significant potential in multiple scientific domains. Its unique structural features and functional groups make it a key player in the development of next-generation pharmaceuticals and agrochemicals. As research progresses, this compound is expected to play an even greater role in addressing some of the most pressing challenges in health and agriculture.

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